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Compound of Interest

Compound Name: Fmoc-Met-OH-d3

Cat. No.: B1448251

This technical guide provides a detailed analysis of the molecular weight of the deuterated
amino acid derivative, Fmoc-Met-OH-d3. It is intended for researchers, scientists, and
professionals in the field of drug development who utilize isotopically labeled compounds in
their studies.

Core Analysis: Molecular Weight Determination

Fmoc-L-methionine (Fmoc-Met-OH) is a widely used derivative in solid-phase peptide
synthesis. Its deuterated isotopologue, Fmoc-Met-OH-d3, is a valuable tool in various research
applications, including mass spectrometry-based proteomics and metabolic studies. The key to
its utility lies in the precise mass difference introduced by the deuterium atoms.

The standard, non-deuterated Fmoc-Met-OH has a molecular formula of C20H21NO4S and a
molecular weight of 371.45 g/mol [1][2][3][4]. The "-d3" designation in Fmoc-Met-OH-d3
signifies that three hydrogen atoms have been replaced by three deuterium atoms. In the case
of methionine, this substitution typically occurs at the terminal methyl group attached to the
sulfur atom.

The molecular weight of Fmoc-Met-OH-d3 is calculated by subtracting the mass of the three
replaced hydrogen atoms from the molecular weight of the standard Fmoc-Met-OH and adding
the mass of the three deuterium atoms.

Calculation:
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Molecular Weight of Fmoc-Met-OH = 371.45 g/mol

Atomic Weight of Hydrogen (H) = 1.008 g/mol [5][6]

Atomic Weight of Deuterium (D) = 2.014 g/mol

Mass of 3 Hydrogen atoms = 3 * 1.008 g/mol = 3.024 g/mol

Mass of 3 Deuterium atoms = 3 * 2.014 g/mol = 6.042 g/mol

Molecular Weight of Fmoc-Met-OH-d3 = (Molecular Weight of Fmoc-Met-OH) - (Mass of 3 H) +
(Mass of 3 D) Molecular Weight of Fmoc-Met-OH-d3 = 371.45 - 3.024 + 6.042 = 374.468 g/mol

Data Presentation: Summary of Molecular Weights

For clarity and ease of comparison, the quantitative data related to the molecular weight
determination is summarized in the table below.

Compound/Element Molecular/Atomic Weight ( g/mol )
Fmoc-Met-OH 371.45[1][2][3][4]

Hydrogen (H) 1.008[5][6]

Deuterium (D) 2.014

Fmoc-Met-OH-d3 374.468

Experimental Protocols

The molecular weight of Fmoc-Met-OH-d3 presented in this guide is a calculated value derived
from the known molecular weight of Fmoc-Met-OH and the standard atomic weights of
hydrogen and deuterium. The experimental verification of this molecular weight would typically
be performed using high-resolution mass spectrometry.

Conceptual Workflow for Mass Spectrometry Verification:

o Sample Preparation: A solution of Fmoc-Met-OH-d3 is prepared in a suitable solvent, such
as acetonitrile or methanol, often with the addition of a small amount of formic acid to
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promote ionization.

« Infusion and lonization: The sample solution is introduced into the mass spectrometer,
typically via direct infusion or liquid chromatography. Electrospray ionization (ESI) is a
common technique used to generate gas-phase ions of the analyte.

o Mass Analysis: The generated ions are guided into the mass analyzer (e.g., a time-of-flight or
Orbitrap analyzer), which separates them based on their mass-to-charge ratio (m/z).

o Detection and Data Analysis: The detector records the abundance of ions at each m/z value,
generating a mass spectrum. The molecular weight is determined from the peak
corresponding to the protonated molecule, [M+H]*.

Mandatory Visualization

The logical relationship for the calculation of the molecular weight of Fmoc-Met-OH-d3 is
illustrated in the following diagram.

Atomic Weight of Hydrogen (H) Atomic Weight of Deuterium (D)
(1.008 g/mol) (2.014 g/mol)

x 3 x3
Molecular Weight of Fmoc-Met-OH Mass of 3 H atoms Mass of 3 D atoms
(371.45 g/mol) (3.024 g/mol) (6.042 g/mol)

Molecular Weight of Fmoc-Met-OH-d3
(374.468 g/mol)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1448251?utm_src=pdf-custom-synthesis
https://advancedchemtech.com/product/fmoc-met-oh/
https://www.medchemexpress.com/fmoc-met-oh.html
https://www.sigmaaldrich.com/IE/en/product/mm/852140
https://www.sigmaaldrich.com/SG/en/substance/fmocmetoh3714571989281
https://www.accessscience.com/highwire_display/entity_view/node/634523/focus_view
https://en.wikipedia.org/wiki/Hydrogen
https://www.benchchem.com/product/b1448251#molecular-weight-of-fmoc-met-oh-d3
https://www.benchchem.com/product/b1448251#molecular-weight-of-fmoc-met-oh-d3
https://www.benchchem.com/product/b1448251#molecular-weight-of-fmoc-met-oh-d3
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1448251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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